Cas no 1480494-48-1 (4-(3-chloropyridin-4-yl)butan-2-amine)

• Product Name: 4-(3-chloropyridin-4-yl)butan-2-amine
• CAS No: 1480494-48-1
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 6421299
• PubChem ID: 65683052
• Update Time: 2025-06-08

4-(3-chloropyridin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropyridin-4-yl)butan-2-amine
• 4-Pyridinepropanamine, 3-chloro-α-methyl-
• EN300-1984427
• 1480494-48-1
• AKOS015022634
• CS-0276528

• Inchi： 1S/C9H13ClN2/c1-7(11)2-3-8-4-5-12-6-9(8)10/h4-7H,2-3,11H2,1H3
• InChI Key： YDALQGZJBXZHNC-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1Cl)CC(N)C

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 279.6±30.0 °C(Predicted)
• pka: 9.91±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(3-chloropyridin-4-yl)butan-2-amine

Introduction to 4-(3-chloropyridin-4-yl)butan-2-amine (CAS No. 1480494-48-1)

4-(3-chloropyridin-4-yl)butan-2-amine (CAS No. 1480494-48-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-(3-chloropyridin-4-yl)butan-2-amine consists of a pyridine ring substituted with a chlorine atom at the 3-position and a butan-2-amine moiety attached to the 4-position. This arrangement imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation and development.

Recent studies have highlighted the pharmacological activities of 4-(3-chloropyridin-4-yl)butan-2-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. Specifically, this compound has been shown to interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior. These interactions suggest that 4-(3-chloropyridin-4-yl)butan-2-amine could be developed into therapeutic agents for treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

In addition to its neuropsychiatric applications, 4-(3-chloropyridin-4-yl)butan-2-amine has also demonstrated anti-inflammatory properties. In vitro and in vivo studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3-chloropyridin-4-yl)butan-2-amine may have therapeutic potential in managing inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(3-chloropyridin-4-yl)butan-2-amine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have also been conducted to assess the safety profile of 4-(3-chloropyridin-4-yl)butan-2-amine. Preclinical data indicate that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route for producing 4-(3-chloropyridin-4-yl)butan-2-amine has been optimized to ensure high yields and purity. The synthesis typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the chlorine substituent, and attachment of the butanamine moiety. Advances in synthetic chemistry have led to more efficient and cost-effective methods for large-scale production, which is crucial for commercialization.

In conclusion, 4-(3-chloropyridin-4-yi)butan--amine (CAS No. 1480494--8-) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its potential benefits and optimize its use in clinical settings.